Cas no 1823316-00-2 (4-Bromo-3-fluoro-2-iodobenzoic acid)

• Product Name: 4-Bromo-3-fluoro-2-iodobenzoic acid
• CAS No: 1823316-00-2
• MF: C₇H₃BrFIO₂
• MW: 344.904397249222
• CID: 5266260
• PubChem ID: 98041694
• Update Time: 2024-11-06

4-Bromo-3-fluoro-2-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoro-2-iodobenzoic acid
• MFCD28103390
• 1823316-00-2
• E71782
• WS-00585

• Inchi： 1S/C7H3BrFIO2/c8-4-2-1-3(7(11)12)6(10)5(4)9/h1-2H,(H,11,12)
• InChI Key： BPZHENPVIWMSSQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(Br)C(F)=C1I

Computed Properties

• Exact Mass: 343.83452g/mol
• Monoisotopic Mass: 343.83452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų